12-Chloromethylbenzo(a)pyrene
Description
12-Chloromethylbenzo(a)pyrene is a halogenated derivative of benzo(a)pyrene (B[a]P), a polycyclic aromatic hydrocarbon (PAH) renowned for its carcinogenicity . While B[a]P consists of five fused benzene rings (C₂₀H₁₂), 12-Chloromethylbenzo(a)pyrene incorporates a chloromethyl (-CH₂Cl) substituent at the 12-position, resulting in the molecular formula C₂₁H₁₃Cl. This structural modification alters its physicochemical properties, including molecular weight (301.79 g/mol, calculated) and polarity, compared to the parent compound.
Properties
CAS No. |
94500-44-4 |
|---|---|
Molecular Formula |
C21H13Cl |
Molecular Weight |
300.8 g/mol |
IUPAC Name |
12-(chloromethyl)benzo[a]pyrene |
InChI |
InChI=1S/C21H13Cl/c22-12-16-11-19-17-6-2-1-4-14(17)10-15-9-8-13-5-3-7-18(16)20(13)21(15)19/h1-11H,12H2 |
InChI Key |
NSEJACQEDMUEIJ-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C=C3C=CC4=C5C3=C2C=C(C5=CC=C4)CCl |
Canonical SMILES |
C1=CC=C2C(=C1)C=C3C=CC4=C5C3=C2C=C(C5=CC=C4)CCl |
Other CAS No. |
94500-44-4 |
Synonyms |
12-chloromethylbenzo(a)pyrene 12-CMBP |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogs
Key analogs of 12-Chloromethylbenzo(a)pyrene include:
- Methylated Derivatives (e.g., 7-Methylbenzo(a)pyrene, 10-Methylbenzo(a)pyrene) : Feature methyl (-CH₃) groups, altering hydrophobicity and environmental persistence .
- 3-Hydroxybenzo(a)pyrene : A hydroxylated metabolite with increased polarity, influencing excretion pathways .
Chemical and Physical Properties
*Inferred properties based on structural analogs.
Toxicity and Hazard Profiles
- Benzo(a)pyrene: Classified as a Group 1 carcinogen by IARC; induces DNA adducts via metabolic activation to diol epoxides . Requires stringent safety protocols (e.g., HEPA filtration, PPE) during handling .
- Methylated Derivatives: Limited toxicity data, but methylation may enhance bioaccumulation due to increased hydrophobicity .
- 3-Hydroxybenzo(a)pyrene : A detoxification metabolite but may still participate in redox cycling, generating oxidative stress .
- However, empirical studies are absent.
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